![molecular formula C17H17NO2 B268591 N-[3-(allyloxy)phenyl]-2-methylbenzamide](/img/structure/B268591.png)
N-[3-(allyloxy)phenyl]-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(allyloxy)phenyl]-2-methylbenzamide, also known as AM404, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. AM404 was first discovered in the early 1990s as an endocannabinoid reuptake inhibitor, and since then, it has been extensively studied for its pharmacological properties and mechanisms of action.
Mechanism of Action
N-[3-(allyloxy)phenyl]-2-methylbenzamide acts as an endocannabinoid reuptake inhibitor, which increases the levels of endocannabinoids in the brain. Endocannabinoids are naturally occurring compounds in the brain that regulate various physiological processes, including pain, inflammation, and mood. By inhibiting the reuptake of endocannabinoids, this compound enhances their effects and produces therapeutic benefits.
Biochemical and Physiological Effects
This compound has been shown to produce various biochemical and physiological effects in preclinical studies. It has been demonstrated to reduce pain and inflammation by activating the endocannabinoid system and inhibiting the release of pro-inflammatory cytokines. Additionally, this compound has been shown to protect against neurodegenerative diseases by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
N-[3-(allyloxy)phenyl]-2-methylbenzamide has several advantages for laboratory experiments, including its high purity and availability. It can be synthesized easily and in large quantities, making it a cost-effective compound for research purposes. However, its limitations include its low solubility in water and its potential toxicity at high doses, which may limit its use in certain experiments.
Future Directions
The potential therapeutic applications of N-[3-(allyloxy)phenyl]-2-methylbenzamide are still being explored in scientific research. Some future directions for research include investigating its effects on other physiological processes, such as appetite and sleep, and exploring its potential as a treatment for psychiatric disorders, such as anxiety and depression. Additionally, further studies are needed to determine the optimal dosages and administration routes for this compound to maximize its therapeutic benefits while minimizing potential side effects.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its mechanism of action as an endocannabinoid reuptake inhibitor has been extensively studied, and it has been shown to produce various biochemical and physiological effects in preclinical studies. While it has several advantages for laboratory experiments, its limitations and potential toxicity at high doses must be considered. Further research is needed to fully understand the therapeutic potential of this compound and its optimal use in medical conditions.
Synthesis Methods
The synthesis of N-[3-(allyloxy)phenyl]-2-methylbenzamide involves the reaction of 3-allyloxyaniline with 2-methylbenzoyl chloride in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been widely used in the production of this compound for laboratory research purposes.
Scientific Research Applications
N-[3-(allyloxy)phenyl]-2-methylbenzamide has been extensively studied for its potential therapeutic applications in various medical conditions, including chronic pain, inflammation, and neurological disorders. In preclinical studies, this compound has been shown to exhibit analgesic, anti-inflammatory, and neuroprotective effects.
properties
Molecular Formula |
C17H17NO2 |
---|---|
Molecular Weight |
267.32 g/mol |
IUPAC Name |
2-methyl-N-(3-prop-2-enoxyphenyl)benzamide |
InChI |
InChI=1S/C17H17NO2/c1-3-11-20-15-9-6-8-14(12-15)18-17(19)16-10-5-4-7-13(16)2/h3-10,12H,1,11H2,2H3,(H,18,19) |
InChI Key |
SUGZHKJUUJBEAD-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)OCC=C |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)OCC=C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.